molecular formula C7H8ClN5 B8330762 2-[(5-Amino-6-Chloro-4-pyrimidinyl)amino]ethyl cyanide

2-[(5-Amino-6-Chloro-4-pyrimidinyl)amino]ethyl cyanide

Cat. No.: B8330762
M. Wt: 197.62 g/mol
InChI Key: ZRONOYNRLJCEBZ-UHFFFAOYSA-N
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Description

2-[(5-Amino-6-Chloro-4-pyrimidinyl)amino]ethyl cyanide is a useful research compound. Its molecular formula is C7H8ClN5 and its molecular weight is 197.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8ClN5

Molecular Weight

197.62 g/mol

IUPAC Name

3-[(5-amino-6-chloropyrimidin-4-yl)amino]propanenitrile

InChI

InChI=1S/C7H8ClN5/c8-6-5(10)7(13-4-12-6)11-3-1-2-9/h4H,1,3,10H2,(H,11,12,13)

InChI Key

ZRONOYNRLJCEBZ-UHFFFAOYSA-N

Canonical SMILES

C1=NC(=C(C(=N1)Cl)N)NCCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-[(6-Chloro-5-nitro-4-pyrimidinyl)amino]ethyl cyanide (18.7 g, 82.2 mmol) was dissolved in 180 ml ethanol, 180 ml water and 18 ml acetic acid, and zinc powder was added slowly thereto at 0° C. The reaction solution was returned to room temperature and stirred for 30 minutes. Then, the insoluble matters were filtered off, and the filtrate was evaporated. The residue was diluted with ethyl acetate and washed with water and brine, and the organic layer was dried over anhydrous magnesium sulfate and concentrated. The residue was suspended in diethyl ether, and the precipitated solid was collected by filtration to give the title compound which was then washed with diethyl ether to give the title compound (44.6 g, 51%).
Name
2-[(6-Chloro-5-nitro-4-pyrimidinyl)amino]ethyl cyanide
Quantity
18.7 g
Type
reactant
Reaction Step One
Quantity
180 mL
Type
solvent
Reaction Step One
Name
Quantity
180 mL
Type
reactant
Reaction Step Two
Quantity
18 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

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